Cas no 113443-50-8 (Benzenesulfonic acid,2-[[(1,1-dimethylethyl)oxidoimino]methyl]-)

• Product Name: Benzenesulfonic acid,2-[[(1,1-dimethylethyl)oxidoimino]methyl]-
• CAS No: 113443-50-8
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 130172
• PubChem ID: 5774240
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[[(1,1-dimethylethyl)oxidoimino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[[(1,1-dimethylethyl)oxidoimino]methyl]-
• N-tert-butyl-(2-sulfophenyl)nitrone
• N-tert-butyl-1-(2-sulfophenyl)methanimine oxide
• 2-(((1,1-Dimethylethyl)imino)methyl)benzenesulfonic acid N-oxide
• 2-{(Z)-[tert-butyl(oxido)imino]methyl}benzenesulfonic acid
• 2-Spbn
• Benzenesulfonic acid, 2-(((1,1-dimethylethyl)imino)methyl)-, N-oxide
• N-tert-Butyl-alpha-(2-sulfophenyl)nitrone
• sodium 2-{(Z)-[(1-methylpropyl)(oxido)imino]methyl}benzenesulfonate
• 113443-50-8
• SCHEMBL15216504
• CHEMBL4595269

• Inchi： 1S/C11H15NO4S/c1-11(2,3)12(13)8-9-6-4-5-7-10(9)17(14,15)16/h4-8H,1-3H3,(H,14,15,16)/b12-8-
• InChI Key： UEDWDOQXHOTTRB-WQLSENKSSA-N
• SMILES： S(C1C=CC=CC=1/C=[N+](/C(C)(C)C)\[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 279.05422
• Monoisotopic Mass: 257.072179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.275
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 83.27